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Compound of Interest

Compound Name: 4-Aminoisoindolin-1-one

Cat. No.: B052741

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of 4-Aminoisoindolin-1-one, a compound often utilized in medicinal chemistry
and organic synthesis. Adherence to these procedures is critical for minimizing risks and
complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with 4-Aminoisoindolin-1-one and to use appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
certified chemical fume hood.

Summary of Chemical Safety Information

The following table summarizes the key hazard and property information for 4-
Aminoisoindolin-1-one.
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Property Value

Chemical Name 4-Amino-2,3-dihydro-1H-isoindol-1-one
CAS Number 366452-98-4

Molecular Formula CsHsN20

Molecular Weight 148.16 g/mol [1]

H302: Harmful if swallowedH315: Causes skin
GHS Hazard Statements irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

Toxicity Data (LD50/LC50) No specific data available[2]

) ) Dispose of contents/container to an approved
Disposal Recommendation ]
waste disposal plant.[3]

Step-by-Step Disposal Protocol

The disposal of 4-Aminoisoindolin-1-one must be managed through a licensed hazardous
waste disposal service. Under no circumstances should this chemical be disposed of down the
sink or in regular trash.

Experimental Protocol for Waste Segregation and Collection:
o Waste Identification:

o Clearly identify all waste streams containing 4-Aminoisoindolin-1-one. This includes pure
compound, contaminated labware (e.g., weighing boats, pipette tips), and solutions.

o Solid Waste Collection:

o Collect unused or waste 4-Aminoisoindolin-1-one powder in a dedicated, sealable, and
clearly labeled hazardous waste container.

o Contaminated disposable items such as gloves, weighing paper, and absorbent pads
should also be placed in this container.
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o The container must be labeled with "Hazardous Waste" and the full chemical name: "4-
Aminoisoindolin-1-one".

e Liquid Waste Collection:

o Collect any solutions containing 4-Aminoisoindolin-1-one in a separate, sealed, and
appropriately labeled hazardous waste container.

o Do not mix this waste with other solvent waste streams unless approved by your
institution's Environmental Health and Safety (EHS) department.

o Container Management:

o Ensure all waste containers are in good condition and are kept securely closed when not

in use.

o Store the waste containers in a designated satellite accumulation area that is secure and
well-ventilated.

e Scheduling Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with accurate information about the contents of the waste containers.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Aminoisoindolin-1-one.
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Start: Have 4-Aminoisoindo|in-1-@
Is the waste solid?

Collect in labeled solid hazardous waste container. il Collect in labeled liquid hazardous waste container.

Store in designated satellite accumulation area.

Contact EHS for pickup.

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 4-Aminoisoindolin-1-one waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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